Daphnilongeranin A
Daphnilongeranin A
Brand Name:
Vulcanchem
CAS No.:
874201-05-5
VCID:
VC0107942
InChI:
InChI=1S/C23H29NO4/c1-12-10-24-11-13-4-5-17-19-14(6-7-28-17)16(21(26)27-3)9-23(19)20(25)15(12)8-18(24)22(13,23)2/h12-13,15,18H,4-11H2,1-3H3/t12-,13-,15-,18-,22-,23+/m1/s1
SMILES:
CC1CN2CC3CCC4=C5C(=C(CC56C3(C2CC1C6=O)C)C(=O)OC)CCO4
Molecular Formula:
C23H29NO4
Molecular Weight:
383.5 g/mol
Daphnilongeranin A
CAS No.: 874201-05-5
Reference Standards
VCID: VC0107942
Molecular Formula: C23H29NO4
Molecular Weight: 383.5 g/mol
| CAS No. | 874201-05-5 |
|---|---|
| Product Name | Daphnilongeranin A |
| Molecular Formula | C23H29NO4 |
| Molecular Weight | 383.5 g/mol |
| IUPAC Name | methyl (1S,2S,3R,5R,6S,10S)-2,6-dimethyl-21-oxo-14-oxa-8-azahexacyclo[11.6.1.11,5.02,10.03,8.017,20]henicosa-13(20),17-diene-18-carboxylate |
| Standard InChI | InChI=1S/C23H29NO4/c1-12-10-24-11-13-4-5-17-19-14(6-7-28-17)16(21(26)27-3)9-23(19)20(25)15(12)8-18(24)22(13,23)2/h12-13,15,18H,4-11H2,1-3H3/t12-,13-,15-,18-,22-,23+/m1/s1 |
| Standard InChIKey | TVYCEKHYHLUROK-DCLOCNOKSA-N |
| Isomeric SMILES | C[C@@H]1CN2C[C@H]3CCC4=C5C(=C(C[C@]56[C@]3([C@H]2C[C@H]1C6=O)C)C(=O)OC)CCO4 |
| SMILES | CC1CN2CC3CCC4=C5C(=C(CC56C3(C2CC1C6=O)C)C(=O)OC)CCO4 |
| Canonical SMILES | CC1CN2CC3CCC4=C5C(=C(CC56C3(C2CC1C6=O)C)C(=O)OC)CCO4 |
| Appearance | Powder |
| PubChem Compound | 11531079 |
| Last Modified | Nov 11 2021 |
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